Cas no 2171528-31-5 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid)

2-{2-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclobutyl backbone and an unsaturated side chain, offering structural rigidity and conformational constraints that can enhance peptide stability and binding specificity. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating efficient deprotection under mild basic conditions. Its unique structure makes it valuable for developing modified peptides with tailored physicochemical properties, particularly in medicinal chemistry and bioconjugation research. The product is characterized by high purity and consistent performance, making it suitable for demanding synthetic workflows.
2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid structure
2171528-31-5 structure
Product Name:2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid
CAS No:2171528-31-5
MF:C28H32N2O5
MW:476.564087867737
CID:6326480
PubChem ID:165555492
Update Time:2025-05-19

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid
    • 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
    • 2171528-31-5
    • EN300-1552157
    • Inchi: 1S/C28H32N2O5/c1-18(2)12-13-24(26(32)33)29-25(31)16-28(14-7-15-28)30-27(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-12,23-24H,7,13-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
    • InChI Key: DIJADTJZJQHOHF-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C(=O)O)C/C=C(\C)/C)=O)CCC1)=O

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 794
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 105Ų

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1552157-0.05g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1552157-0.1g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1552157-0.25g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1552157-0.5g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1552157-1.0g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
1g
$3368.0 2023-06-05
Enamine
EN300-1552157-2.5g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1552157-5.0g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
5g
$9769.0 2023-06-05
Enamine
EN300-1552157-10.0g
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
10g
$14487.0 2023-06-05
Enamine
EN300-1552157-50mg
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
50mg
$2829.0 2023-09-25
Enamine
EN300-1552157-100mg
2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-5-methylhex-4-enoic acid
2171528-31-5
100mg
$2963.0 2023-09-25

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid

Introduction to 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid (CAS No. 2171528-31-5)

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid, identified by its CAS number 2171528-31-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and therapeutic development.

The Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis as a protecting group for amino acids. The incorporation of the Fmoc moiety in this compound suggests that it may be utilized as an intermediate in the synthesis of more complex peptides or proteins. This is especially relevant in the context of modern drug design, where peptide-based therapeutics are increasingly recognized for their efficacy and specificity.

Furthermore, the cyclobutyl ring introduces a rigid structure that can influence the conformational preferences and binding interactions of the molecule. Such structural features are often exploited in medicinal chemistry to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. The 5-methylhex-4-enoyl part of the molecule adds another layer of complexity, potentially contributing to its lipophilicity and influencing its interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity and improved pharmacological profiles. The unique structural features of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid make it a promising candidate for further investigation in this area. Specifically, its combination of an amide bond, a fluorenylmethoxycarbonyl group, and a cyclobutyl ring suggests potential applications in the design of small-molecule inhibitors or modulators of various biological pathways.

One particularly exciting avenue for exploration is the use of this compound as a scaffold for the development of targeted therapeutics. The rigid cyclobutyl ring can serve as a scaffold to which various pharmacophores can be attached, allowing for fine-tuning of biological activity. Additionally, the presence of the Fmoc group provides a ready-made site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent studies have highlighted the importance of structural rigidity in drug design, particularly for compounds targeting enzymes or receptors with narrow binding pockets. The cyclobutyl ring in 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid could provide the necessary rigidity to enhance binding affinity and selectivity. This is particularly relevant in the context of enzyme inhibition, where precise molecular recognition is crucial.

The fluorenylmethoxycarbonyl protecting group also has implications for synthetic methodology. In peptide chemistry, Fmoc groups are typically removed under acidic conditions using reagents such as trifluoroacetic acid (TFA). This means that 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid could be used as an intermediate in peptide synthesis, where the Fmoc group can be selectively removed to allow for further functionalization or coupling reactions.

Another area where this compound may find utility is in the development of chiral drugs. The presence of multiple stereocenters in its structure allows for the possibility of synthesizing enantiomerically pure derivatives, which are often required for optimal pharmacological activity. Chiral drugs are particularly important in modern medicine, as they can exhibit different biological effects depending on their stereochemistry.

The potential applications of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex-4-enoic acid extend beyond drug development. Its unique structural features make it a valuable tool for researchers studying molecular recognition, host-guest chemistry, and supramolecular assembly. These studies could lead to new insights into how molecules interact with each other and potentially inspire novel materials with applications in areas such as catalysis and nanotechnology.

In conclusion,2-{2-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclobutylacetamido}-5-methylhex -4-enoic acid (CAS No. 2171528 -31 -5) represents a fascinating compound with numerous potential applications in pharmaceutical chemistry and biomedicine. Its intricate structure, featuring a cyclobutyl moiety,Fmoc protecting group,and amide linkage,makes it a promising scaffold for drug discovery and an interesting subject for further research. As our understanding of molecular interactions continues to evolve,this compound is likely to play an important role in shaping the future of medicinal chemistry.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.